Cas no 646530-51-0 (Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester)

Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester structure
646530-51-0 structure
Product Name:Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester
CAS No:646530-51-0
MF:C8H16O2S
MW:176.276441574097
CID:419380
PubChem ID:12991586
Update Time:2025-04-19

Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester Chemical and Physical Properties

Names and Identifiers

    • Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester
    • S-(3-hydroxypropyl) 2,2-dimethylpropanethioate
    • SCHEMBL15833401
    • 646530-51-0
    • DTXSID40514499
    • Inchi: 1S/C8H16O2S/c1-8(2,3)7(10)11-6-4-5-9/h9H,4-6H2,1-3H3
    • InChI Key: HOKHMQSLUDXFFT-UHFFFAOYSA-N
    • SMILES: S(CCCO)C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 176.08718
  • Monoisotopic Mass: 176.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 37.3
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.